Cas no 2580231-39-4 (2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide)

• Product Name: 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide
• CAS No: 2580231-39-4
• MF: C₆H₁₁N₃O₂S
• MW: 189.235439538956
• CID: 5660568
• PubChem ID: 165888484
• Update Time: 2025-05-27

2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-27734021
• 2580231-39-4
• 2-(3-cyanoazetidin-3-yl)ethane-1-sulfonamide
• 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide

• Inchi： 1S/C6H11N3O2S/c7-3-6(4-9-5-6)1-2-12(8,10)11/h9H,1-2,4-5H2,(H2,8,10,11)
• InChI Key： RQNOEZCSVSLEQM-UHFFFAOYSA-N
• SMILES： S(CCC1(C#N)CNC1)(N)(=O)=O

Computed Properties

• Exact Mass: 189.05719778g/mol
• Monoisotopic Mass: 189.05719778g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.8
• Topological Polar Surface Area: 104Ų

Additional information on 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide

Comprehensive Overview of 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide (CAS No. 2580231-39-4)

The compound 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide (CAS No. 2580231-39-4) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, featuring a cyanoazetidine core and a sulfonamide moiety, makes it a promising candidate for various applications, including drug discovery and enzyme inhibition studies. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for novel small-molecule inhibitors and pharmacophores has surged, driven by advancements in precision medicine and targeted therapies. 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide aligns with this trend, as its structural features enable it to modulate specific pathways involved in disease progression. For instance, its sulfonamide group is known to enhance binding affinity to enzymes like carbonic anhydrases, which are critical in conditions such as glaucoma and cancer. This has led to increased searches for "sulfonamide-based therapeutics" and "cyanoazetidine derivatives" in scientific databases.

The synthesis and characterization of 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide require meticulous attention to detail, as its azetidine ring and cyano functionality pose unique challenges in terms of stability and reactivity. Modern techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production. These methods not only improve yield but also align with the growing emphasis on green chemistry and sustainable practices—a topic frequently searched by chemists and environmental scientists alike.

From a commercial perspective, 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide is primarily utilized by research institutions and pharmaceutical companies engaged in high-throughput screening (HTS) campaigns. Its ability to serve as a molecular probe or intermediate in the synthesis of more complex compounds has made it a valuable asset in drug development pipelines. Online queries for "buy 2580231-39-4" or "suppliers of cyanoazetidine sulfonamide" reflect its niche but growing market demand.

In summary, 2-(3-Cyanoazetidin-3-yl)ethane-1-sulfonamide (CAS No. 2580231-39-4) represents a fascinating intersection of chemistry and biology. Its dual functionality as a sulfonamide and cyanoazetidine derivative positions it as a versatile tool for researchers tackling unmet medical needs. As the scientific community continues to explore its potential, this compound is likely to remain a subject of interest in both academic and industrial settings.